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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

Pigment Yellow 176 (PY 176), a high-performance organic pigment. The information compiled

herein is intended to support research, development, and application-specific evaluations of

this versatile yellow pigment.

Core Physical and Chemical Characteristics
Pigment Yellow 176, identified by CAS Number 90268-24-9 and C.I. Number 21103, is a

disazo pigment known for its brilliant reddish-yellow shade.[1][2][3] It is primarily utilized in

printing inks, particularly offset inks, as well as in paints, coatings, and plastics due to its

favorable performance characteristics.[4][5][6] The pigment's chemical formula is generally

cited as C₃₆H₃₃Cl₃N₆O₆, with a corresponding molecular weight of approximately 752.04 g/mol

.[1] However, variations in the reported molecular formula and weight exist across different

suppliers.[2][7]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of Pigment Yellow 176
powder, compiled from various technical data sheets. These values provide a baseline for

comparing PY 176 with other pigments and for predicting its behavior in various formulations.
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Property Value

Appearance Yellow Powder

C.I. Name Pigment Yellow 176

C.I. Number 21103

CAS Number 90268-24-9

Molecular Formula C₃₆H₃₃Cl₃N₆O₆ (most common)

Molecular Weight ~752.04 g/mol

Density 1.31 - 1.6 g/cm³

Oil Absorption 35 - 50 ml/100g

Heat Resistance 160 - 250 °C

Lightfastness (Full Shade) 6 - 7 (on a scale of 1-8)

pH Value 7.0 - 8.0

Resistance and Fastness Properties
The resistance of Pigment Yellow 176 to various environmental and chemical factors is critical

for its performance and longevity in different applications. The following table outlines its

fastness properties, typically rated on a scale of 1 to 5 (unless otherwise specified), where 5

indicates excellent resistance and 1 indicates poor resistance.
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Resistance Property Rating (1-5 Scale)

Water Resistance 5

Acid Resistance 4 - 5

Alkali Resistance 4 - 5

Ethanol Resistance 4 - 5

Ester Resistance 4

Benzene Resistance 4

Ketone Resistance 4

Soap Resistance 4

Migration Resistance 5

Interrelation of Physical Properties and Applications
The physical properties of Pigment Yellow 176 are directly linked to its suitability for various

applications. The following diagram illustrates these relationships.
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Logical Relationships of Pigment Yellow 176 Properties

Physical Properties

High Heat Stability

Good Lightfastness

Chemical Resistance

Low Oil Absorption

Fine Particle Size

Application Suitability

enables use in critical for determines suitability for impacts influences

Plastics & High-Temp Coatings Outdoor & Automotive Coatings Industrial & Chemical-Resistant Coatings Printing Inks (Offset, Gravure)

Click to download full resolution via product page

Relationship between PY 176 properties and applications.

Experimental Protocols
The accurate determination of the physical properties of Pigment Yellow 176 relies on

standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Density
Principle: This method determines the mass of a unit volume of the pigment powder using a

gas pycnometer, which measures the displacement of a known volume of gas by the solid

sample.

Apparatus:
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Gas pycnometer (e.g., Helium pycnometer)

Analytical balance, accurate to 0.1 mg

Sample cell of appropriate volume

Spatula

Procedure:

Calibration: Calibrate the gas pycnometer according to the manufacturer's instructions using

a standard calibration sphere of known volume.

Sample Preparation: Dry the Pigment Yellow 176 powder in an oven at 105°C for 2 hours to

remove any adsorbed moisture. Allow the sample to cool to ambient temperature in a

desiccator.

Measurement: a. Weigh the empty sample cell and record the mass (m_cell). b. Add a

suitable amount of the dried pigment powder to the sample cell, ensuring it is approximately

two-thirds full. c. Weigh the sample cell containing the pigment and record the mass

(m_sample_cell). d. Calculate the mass of the pigment sample (m_pigment = m_sample_cell

- m_cell). e. Place the sample cell in the gas pycnometer and perform the volume

measurement according to the instrument's operating procedure. The instrument will typically

perform a series of gas expansions and pressure measurements to determine the sample

volume (V_pigment).

Calculation: The density (ρ) of the pigment is calculated using the following formula: ρ =

m_pigment / V_pigment

Oil Absorption Test
Principle: This method, based on ASTM D281, determines the quantity of linseed oil required to

form a stiff, putty-like paste with a known weight of pigment. This value is indicative of the

pigment's vehicle demand in a formulation.

Apparatus:

Flat, smooth glass plate or marble slab
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Spatula with a stiff blade

Burette or graduated pipette for dispensing oil

Analytical balance

Raw linseed oil

Procedure:

Sample Preparation: Weigh out 1 gram of the dry Pigment Yellow 176 powder and place it

on the glass plate.

Titration with Oil: a. Carefully add raw linseed oil drop by drop from the burette onto the

pigment powder. b. After the addition of each few drops, thoroughly incorporate the oil into

the pigment using the spatula. c. Continue adding oil and mixing until a single, coherent

paste is formed that has a stiff, putty-like consistency. The endpoint is reached when the

paste just begins to stick to the glass plate.

Measurement: Record the volume of linseed oil used (in ml).

Calculation: The oil absorption is expressed as the number of milliliters of oil required per

100 grams of pigment. Oil Absorption = (Volume of oil used in ml / Weight of pigment in g) *

100

Heat Stability Assessment
Principle: This protocol evaluates the change in color of the pigment when exposed to elevated

temperatures, simulating processing conditions in applications like plastics and coatings.

Apparatus:

Laboratory oven with precise temperature control

Heat-resistant sample holders (e.g., aluminum dishes)

Colorimeter or spectrophotometer for color measurement
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Control sample of the pigment powder

Procedure:

Sample Preparation: Place a small, uniform layer of Pigment Yellow 176 powder in two

separate sample holders. One will serve as the control, and the other as the test sample.

Exposure: a. Place the test sample in the oven preheated to the desired test temperature

(e.g., 160°C, 180°C, 200°C, etc.). b. Maintain the sample at this temperature for a specified

duration (e.g., 30 minutes).

Color Measurement: a. After the exposure time, remove the test sample from the oven and

allow it to cool to room temperature. b. Using a colorimeter, measure the CIELAB color

coordinates (L, a, b*) of both the control and the heat-treated sample.

Evaluation: Calculate the total color difference (ΔE) between the control and the test sample
using the formula: ΔE = √[(ΔL)² + (Δa)² + (Δb)²] A higher ΔE value indicates a greater color

change and lower heat stability at that temperature. The heat stability is often reported as the

maximum temperature at which the ΔE* remains below a certain threshold (e.g., 3).

This guide provides a foundational understanding of the physical properties of Pigment Yellow
176. For specific applications, it is recommended to conduct further testing and evaluation

within the intended formulation and processing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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